Cas no 82267-48-9 (L-Alanyl-L-phenylalanyl-L-aspartic acid)

• Product name: L-Alanyl-L-phenylalanyl-L-aspartic acid
• CAS No: 82267-48-9
• MF: C₁₆H₂₁N₃O₆
• MW: 351.354
• CID: 2844779
• PubChem ID: 71407344

L-Alanyl-L-phenylalanyl-L-aspartic acid Chemical and Physical Properties

Names and Identifiers

• CHEBI:158409
• 82267-48-9
• L-Alanyl-L-phenylalanyl-L-aspartic acid
• Alanyl-phenylalanyl-aspartic acid
• DTXSID80827919
• Ala-Phe-Asp

• Inchi： InChI=1S/C16H21N3O6/c1-9(17)14(22)18-11(7-10-5-3-2-4-6-10)15(23)19-12(16(24)25)8-13(20)21/h2-6,9,11-12H,7-8,17H2,1H3,(H,18,22)(H,19,23)(H,20,21)(H,24,25)/t9-,11-,12-/m0/s1
• InChI Key： BFMIRJBURUXDRG-DLOVCJGASA-N

Computed Properties

• Exact Mass: 351.14303540g/mol
• Monoisotopic Mass: 351.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 159Ų